Cas no 4733-39-5 (Bathocuproine)

2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline (BCP), also known as Yutongling, is a yellow powder; Organic electronic materials that can be used as OLED electron transport layer and hole barrier layer; It can also be used for spectrophotometric determination of copper in plasma

Bathocuproine structure

Product Name:Bathocuproine

CAS No:4733-39-5

Molecular Formula:C₂₆H₂₀N₂

Molecular Weight:360.4504

MDL:MFCD00004972

CID:45271

PubChem ID:24848482

Bathocuproine Properties

Names and Identifiers

- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline
- Bathocuproine
- Bathocuproin
- Bathocuproine (purified by sublimation)
- 2,9-DIMETHYL-4,7-DIPHENYL-1,10-PHENANTHROLINE SUBLIMED HOLE BLOCKING MATERIAL
- 2.9-Dimethyl-4.7-diphenyl-1.10-phenanthroline
- Bathocuproine, sublimed
- 1,10-Phenanthroline,2,9-dimethyl-4,7-diphenyl
- 2,9-dimethyl-4,7-diphenyl-phen
- 2,9-dimethyl-4,7-diphenylpyridino[3,2-h]quinoline
- 2,9-dm-4,7-dpphen
- 4,7-diphenyl-2,9-dimethyl-1,10-phenanthroline
- BCP
- EINECS 225-240-5
- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline (purified by sublimation)
- 1,10-Phenanthroline, 2,9-dimethyl-4,7-diphenyl-
- 9THP2V94FX
- STTGYIUESPWXOW-UHFFFAOYSA-N
- AK109262
- NSC89195
- Bathocuproine, 96%
- PubChem19657
- Oprea1_173365
- BIDD:GT0563
- STTGYIUESPWXOW-UHFFFAOYSA-
- Bathocuproine,98%
- Bathocuproine, sublimed grade, 99.99% trace metals basis
- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline;Bathocuproin;2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline;2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline [BCP]
- InChI=1/C26H20N2/c1-17-15-23(19-9-5-3-6-10-19)21-13-14-22-24(20-11-7-4-8-12-20)16-18(2)28-26(22)25(21)27-17/h3-16H,1-2H3
- AC-24458
- CS-D1200
- NS00031681
- 2,9,-dimethyl-4,7-diphenyl-1,10-phenanthroline
- 4, 7-Diphenyl-2, 9-dimethyl-1, 10-phenanthroline
- NSC-89195
- BCP11188
- DS-4182
- D0711
- 2, 9-Dimethyl-4, 7-diphenyl-1, 10-phenanthroline
- O10635
- 4733-39-5
- J-610069
- 8-HYDROXY-QUINOLINE-2-CARBOXYLICACIDMETHYLESTER
- SY010658
- A827186
- Q27273191
- MFCD00004972
- AM62655
- SCHEMBL36914
- NSC 89195
- 2,9-dimethyl-4,7-di(phenyl)-1,10-phenanthroline
- B-0380
- FT-0622591
- AKOS005145736
- CHEMBL220061
- 2,7-diphenyl-1,10-phenanthroline
- 1, 2,9-dimethyl-4,7-diphenyl-
- YSSJ00331
- EU-0070645
- DTXSID4063585
- B2694
- UNII-9THP2V94FX
- BATHOCUPROINE [MI]
- 2,9-dimethyl-4,7-diphenyl-1,10-phenantroline
- DB-050427
- doi:10.14272/STTGYIUESPWXOW-UHFFFAOYSA-N.1
- 2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline; Bathocuproine
- +Expand
- MDL： MFCD00004972
- InChIKey： STTGYIUESPWXOW-UHFFFAOYSA-N
- Inchi： 1S/C26H20N2/c1-17-15-23(19-9-5-3-6-10-19)21-13-14-22-24(20-11-7-4-8-12-20)16-18(2)28-26(22)25(21)27-17/h3-16H,1-2H3
- SMILES： N1C(C([H])([H])[H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C2C([H])=C([H])C3=C(C4C([H])=C([H])C([H])=C([H])C=4[H])C([H])=C(C([H])([H])[H])N=C3C=12
- BRN： 306714

Computed Properties

Exact Mass: 360.16300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 360.163
Heavy Atom Count: 28
Complexity: 461
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 25.8

Experimental Properties

LogP: 6.73380
PSA: 25.78000
Refractive Index: 1.7620 (estimate)
Water Partition Coefficient: Soluble in methanol (36mg/100ml), ethanol, 2-propanol, bezene, and acetone. Partly miscible in water.
Boiling Point: 482.47°C (rough estimate)
Melting Point: 283°C(lit.)
Flash Point: 231 °C
Color/Form: Yellow powder
Solubility: Uncertain
Density: 1.2408 (rough estimate)

Bathocuproine Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H413
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Risk Phrases： 22
Signal Word：Warning
TSCA：Yes

Bathocuproine Customs Data

HS CODE：29339990
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Bathocuproine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003OGO-250mg	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	250mg	$5.00	2024-05-01
A2B Chem LLC	AB70872-250mg	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	250mg	$5.00	2024-04-20
abcr	AB131597-1 g	Bathocuproin, 98%; .	4733-39-5	98%	1 g	€46.60	2023-07-20
Alichem	A019119791-10g	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	10g	$231.66	2023-09-01
Ambeed	A215244-250mg	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	250mg	$6.0	2024-07-19
Crysdot LLC	CD43000342-10g	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	98%	10g	$232	2024-07-18
eNovation Chemicals LLC	D910807-10g	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	96%	10g	$170	2022-09-02
Oakwood	235890-250mg	2,9-Dimethyl-4,7-diphenyl-1,10-phenanthroline	4733-39-5	95%	250mg	$24.00	2024-07-19
TRC	B118850-500mg	Bathocuproine	4733-39-5		500mg	$ 58.00	2023-04-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B22841-1g	Bathocuproin, 98%	4733-39-5	98%	1g	￥1127.00	2023-04-21